isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate

• IUPAC Name: propan-2-yl 2-[4-(1,3-dioxoisoindol-2-yl)phenoxy]butanoate
• InChI: InChI=1S/C21H21NO5/c1-4-18(21(25)26-13(2)3)27-15-11-9-14(10-12-15)22-19(23)16-7-5-6-8-17(16)20(22)24/h5-13,18H,4H2,1-3H3
• InChI Key: HRWFGALOSFIVRM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC(C)C)OC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol

Description

Isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate, also known as IDIPP, is a synthetic compound used in scientific research. It is a potent and selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR) and has been shown to have potential therapeutic applications in several neurological and psychiatric disorders.

Mechanism of Action

Isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate acts as a selective antagonist of the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. The α7 nAChR plays a crucial role in cognitive function, learning, and memory, and dysfunction of this receptor has been implicated in several neurological and psychiatric disorders. By blocking the activity of the α7 nAChR, this compound modulates the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in cognitive function and memory formation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including improving cognitive function, memory, and learning in animal models of Alzheimer's disease. It has also been shown to have potential as a treatment for cognitive impairment associated with schizophrenia and depression. This compound has been found to modulate the release of several neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in cognitive function and memory formation.

Advantages and Limitations for Lab Experiments

Isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate has several advantages as a research tool, including its high potency and selectivity for the α7 nAChR. It has been shown to be effective in several animal models of neurological and psychiatric disorders and has potential as a therapeutic agent. However, the limitations of this compound include its high cost and the need for specialized equipment and expertise for its synthesis and purification.

Future Directions

There are several future directions for research on isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate, including further studies on its mechanism of action and its potential therapeutic applications in neurological and psychiatric disorders. Additionally, research could focus on the development of more efficient and cost-effective synthesis methods for this compound, as well as the identification of new compounds with similar or improved properties. Finally, the potential use of this compound as a research tool for studying the α7 nAChR and its role in cognitive function and memory formation could also be explored.

Synthesis Methods

The synthesis of isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate involves several steps, including the reaction of 4-bromo-1,3-dioxoisoindoline with 4-hydroxyphenylacetic acid, followed by esterification with isopropyl 2-bromobutanoate. The final product is obtained through purification and isolation using chromatography techniques.

Scientific Research Applications

Isopropyl 2-[4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)phenoxy]butanoate has been extensively studied for its potential therapeutic applications in several neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and has potential as a treatment for cognitive impairment associated with schizophrenia and depression.